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Compound of Interest

Compound Name: 6-Undecanone

cat. No.: B1294626

An In-depth Technical Guide on 6-Undecanone: Molecular Properties

This guide provides the fundamental molecular characteristics of 6-Undecanone, a ketone
used in various scientific research applications. The information is presented for researchers,
scientists, and drug development professionals.

Core Molecular Data

The essential molecular identifiers and properties of 6-Undecanone are summarized below.
This data is foundational for experimental design, chemical synthesis, and analytical
characterization.

Identifier Value Citations
Molecular Formula C11H220 [11[2][3]
Molecular Weight 170.29 g/mol [11[3114]
IUPAC Name undecan-6-one [11121[3]
CAS Registry Number 927-49-1 [1][2]
Synonyms Dipentyl ketone, Diamyl ketone  [1][2][5]

Below is a diagram illustrating the logical relationship between the chemical compound and its
fundamental molecular properties.
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Caption: Logical relationship of 6-Undecanone to its molecular properties.

Experimental Protocols
Detailed experimental methodologies for determining the molecular weight and formula of a
compound like 6-Undecanone typically involve mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination

e Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to find the
molecular weight.

e Methodology:

o Sample Preparation: A dilute solution of 6-Undecanone is prepared in a volatile organic

solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into the mass spectrometer. Electron lonization (El) is
a common method for a compound of this type. The sample is bombarded with a high-
energy electron beam, causing the molecule to lose an electron and form a positively
charged molecular ion (M+e).

o Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-
flight analyzer), which separates them based on their mass-to-charge ratio.
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o Detection: A detector records the abundance of ions at each m/z value. The peak with the
highest m/z value typically corresponds to the molecular ion, and its mass provides the
molecular weight of the compound. For 6-Undecanone, this would be observed at
approximately m/z 170.

2. Elemental Analysis for Molecular Formula Determination

o Objective: To determine the percentage composition of each element (Carbon, Hydrogen,
Oxygen) in the compound to derive the empirical and molecular formula.

o Methodology:

o Combustion: A precisely weighed sample of 6-Undecanone is combusted in a furnace
with an excess of pure oxygen.

o Gas Separation: The combustion products (COz, H20) are passed through a series of
absorbent traps.

o Quantification: The mass of COz and H20 absorbed is measured. This data is used to
calculate the mass and percentage of carbon and hydrogen in the original sample.

o Oxygen Determination: The percentage of oxygen is typically determined by subtracting
the percentages of carbon and hydrogen from 100%.

o Formula Calculation: The percentage composition is used to calculate the empirical
formula. The molecular formula is then determined by comparing the empirical formula
mass to the molecular weight obtained from mass spectrometry.

The workflow for identifying these core properties is visualized below.
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Caption: Experimental workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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